6-Chloro-2-(piperidin-1-yl)benzo[d]thiazole

• IUPAC Name: 6-chloro-2-piperidin-1-yl-1,3-benzothiazole
• InChI: InChI=1S/C12H13ClN2S/c13-9-4-5-10-11(8-9)16-12(14-10)15-6-2-1-3-7-15/h4-5,8H,1-3,6-7H2
• InChI Key: AMPMJDZQHGJUFG-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C2=NC3=C(S2)C=C(C=C3)Cl
• Molecular Formula: C12H13ClN2S
• Molecular Weight: 252.76 g/mol

Description

“6-Chloro-2-(piperidin-1-yl)benzo[d]thiazole” is a chemical compound that belongs to the class of organic compounds known as benzothiazoles. Benzothiazoles are aromatic heterocyclic compounds containing a benzene fused to a thiazole ring. Thiazoles are five-membered rings containing three carbon atoms, one nitrogen atom, and one sulfur atom.

Synthesis Analysis

A series of novel N-(benzo[d]thiazol-2-yl)-2-[phenyl(2-(piperidin-1-yl) ethylamino] benzamides were synthesized in good yield by coupling substituted 2-amino benzothiazoles with N-phenyl anthranilic acid. The obtained intermediate compounds were then treated with 1-(2-chloro ethyl) piperidine hydrochloride to yield the final derivatives.

Molecular Structure Analysis

The molecular structure of “6-Chloro-2-(piperidin-1-yl)benzo[d]thiazole” is characterized by a benzothiazole ring fused with a piperidine ring. The benzothiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom.

Scientific Research Applications

Drug Design and Synthesis

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Anti-Inflammatory Properties

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Inhibition of Albumin Denaturation

. This suggests potential applications in the treatment of diseases where protein denaturation plays a role.

Molecular Docking Studies

. This could be useful in understanding the interaction of these compounds with biological targets.

Green Chemistry

. This represents a more environmentally friendly approach to the synthesis of these compounds.

Pharmacological Applications

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